molecular formula C10H13N3O3S B8330998 2-(4-Acetyl-piperazin-1-yl)-thiazole-5-carboxylic acid

2-(4-Acetyl-piperazin-1-yl)-thiazole-5-carboxylic acid

Cat. No.: B8330998
M. Wt: 255.30 g/mol
InChI Key: JYRKKOKBUMZIPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Acetyl-piperazin-1-yl)-thiazole-5-carboxylic acid is a useful research compound. Its molecular formula is C10H13N3O3S and its molecular weight is 255.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H13N3O3S

Molecular Weight

255.30 g/mol

IUPAC Name

2-(4-acetylpiperazin-1-yl)-1,3-thiazole-5-carboxylic acid

InChI

InChI=1S/C10H13N3O3S/c1-7(14)12-2-4-13(5-3-12)10-11-6-8(17-10)9(15)16/h6H,2-5H2,1H3,(H,15,16)

InChI Key

JYRKKOKBUMZIPS-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1CCN(CC1)C2=NC=C(S2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of compound 22a (100 mg, 0.300 mmol) in 1,4-dioxane (2 mL) were added hydroxylamine hydrochloride (208 mg, 2.991 mmol) and a freshly prepared solution of sodium methoxide in methanol (103 mg, 4.511 mmol of sodium dissolved in 1.5 mL of methanol) under a N2 atmosphere. The reaction mixture was stirred at room temperature for 2 h. The reaction mixture was acidified to pH˜6 with 1M HCl and the formed precipitates were filtered off. The filtrate was diluted with ethyl acetate (5 mL) and water (2 mL) and the organic layer was separated. The aqueous layer was washed with ethyl acetate (5 mL) and the combined organic layers were dried on sodium sulfate, filtered and concentrated under reduced pressure. The residue was purified by preparative HPLC to give 23a. HPLC: Rt=4.42 min.
Name
compound 22a
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
208 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Name
sodium methoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
1.5 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name

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